Cas no 2679947-50-1 (rac-tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679947-50-1
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 5618938
• PubChem ID: 165927365
• Update Time: 2025-10-30

rac-tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298548
• rac-tert-butyl (3R,4R)-3-{[(benzyloxy)carbonyl](methyl)amino}-4-hydroxypyrrolidine-1-carboxylate
• 2679947-50-1
• rac-tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-17(23)20-10-14(15(21)11-20)19(4)16(22)24-12-13-8-6-5-7-9-13/h5-9,14-15,21H,10-12H2,1-4H3/t14-,15-/m1/s1
• InChI Key： LFTSUIUVHKJJTA-HUUCEWRRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 350.18417193g/mol
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on rac-tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4R)-3-{(Benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679947-50-1)

Rac-Tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate, identified by its CAS number 2679947-50-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex pyrrolidine core structure, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The compound's name is rich in structural detail, highlighting its chiral configuration and functional groups. The presence of Rac-Tert-butyl indicates a racemic mixture of enantiomers, each with a specific stereochemical arrangement. The pyrrolidine ring is a key pharmacophore, often found in biologically active molecules due to its ability to mimic natural amino acid structures and interact with biological targets.

One of the most striking features of this compound is the (benzyloxy)carbonyl(methyl)amino substituent attached to the pyrrolidine ring. This moiety not only adds complexity to the molecule but also suggests potential roles in modulating reactivity and bioavailability. The benzyloxy group, in particular, is known for its stability and ability to protect functional groups during synthetic processes, making it a valuable tool in medicinal chemistry.

The hydroxypyrrolidine-1-carboxylate moiety further enhances the compound's versatility. This group introduces both hydrophilic and hydrophobic characteristics, which can be crucial for drug design. Hydroxypyrrolidines have been explored in various therapeutic contexts, including their role as intermediates in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. Rac-Tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate fits into this category, as its stereochemistry can be leveraged to facilitate enantioselective reactions. Such reactions are pivotal in producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities.

The compound's potential applications extend beyond synthetic chemistry. Preliminary studies have suggested that derivatives of this molecule may exhibit interesting pharmacological properties. For instance, the pyrrolidine scaffold is commonly found in drugs targeting neurological disorders, such as Parkinson's disease and epilepsy. The presence of both hydroxyl and carbonyl groups provides multiple sites for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic needs.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies can predict how Rac-Tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate interacts with biological targets at the atomic level. These insights are invaluable for designing experiments and optimizing synthetic routes.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to access such molecules on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the pyrrolidine core and introducing the desired functional groups.

In conclusion, Rac-Tert-butyl (3R,4R)-3-{(benzyloxy)carbonyl(methyl)amino}-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679947-50-1) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and potential applications make it a compelling subject for both academic and industrial investigations.